Cas no 2171290-44-9 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid)

• Product Name: 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid
• CAS No: 2171290-44-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6298988
• PubChem ID: 165957762
• Update Time: 2025-05-18

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid
• EN300-1475377
• 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]oxy}acetic acid
• 2171290-44-9

• Inchi： 1S/C25H30N2O6/c1-3-4-9-17(14-23(28)27(2)33-16-24(29)30)26-25(31)32-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22H,3-4,9,14-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
• InChI Key： YBNCWKNUXSOIRO-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](CC(N(C)OCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic Acid: A Comprehensive Overview

2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid, with the CAS number 2171290-44-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a methyl substituent. The molecule's unique properties make it a valuable tool in various research applications, particularly in the study of peptide synthesis and drug delivery systems.

The core structure of this compound is centered around the Fmoc group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically an N-methylheptanamide, which introduces chirality at the third carbon atom. This chiral center is crucial for the compound's stereochemical properties, which play a significant role in its biological activity. The presence of the methyl group further enhances the molecule's stability and solubility, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to form self-assembled nanoparticles. These nanoparticles have shown promising results in vitro, demonstrating enhanced drug loading capacity and controlled release profiles. Furthermore, the compound's biocompatibility has been validated in preclinical models, suggesting its potential for use in targeted drug delivery.

In addition to its role in drug delivery, this compound has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it exhibits potent anti-inflammatory activity by inhibiting key inflammatory pathways such as NF-kB and COX-2. These findings have sparked interest in its potential application as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid involves a multi-step process that combines principles from stereochemistry and peptide chemistry. The key steps include the selective protection of amino groups using the Fmoc reagent, followed by stereoselective alkylation to introduce the chiral center. The final step involves deprotection to yield the pure compound. This synthetic pathway has been optimized to ensure high yields and excellent stereochemical control.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and purity, providing a solid foundation for further research. Additionally, computational studies have been conducted to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamidooxy}acetic acid represents a significant advancement in organic chemistry with promising applications in drug delivery and therapeutics. Its unique structure and properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields.